![molecular formula C20H22N2O3 B5570649 N-[5-methyl-2-oxo-1-(3-phenoxypropyl)-2,3-dihydro-1H-indol-3-yl]acetamide](/img/structure/B5570649.png)
N-[5-methyl-2-oxo-1-(3-phenoxypropyl)-2,3-dihydro-1H-indol-3-yl]acetamide
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Overview
Description
N-[5-methyl-2-oxo-1-(3-phenoxypropyl)-2,3-dihydro-1H-indol-3-yl]acetamide, also known as MP-10, is a synthetic compound that has been studied for its potential therapeutic applications. It belongs to the class of indole-based compounds and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Anti-proliferative Activities
Research on compounds structurally related to N-[5-methyl-2-oxo-1-(3-phenoxypropyl)-2,3-dihydro-1H-indol-3-yl]acetamide has demonstrated significant anti-proliferative effects. A study isolated compounds from Selaginella pulvinata that could inhibit the growth of SK-mel-110 cells and induce apoptosis in vitro by up-regulating the expression of inhibitor of growth family member 4 (Wang et al., 2016).
Antioxidant Properties
Compounds with similar structures have been synthesized and evaluated for their antioxidant activity. For example, a study synthesized novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives and screened them for antioxidant activity, revealing considerable activity in methods such as ferric reducing antioxidant power (FRAP) and 1,1-diphenyl-2-picrylhydrazyl (DPPH) methods. Among the synthesized compounds, some showed remarkable activity at low concentrations due to the attachment of halogens at the appropriate place in the phenyl ring, suggesting these could serve as effective side chains for the development of new antioxidant agents (Gopi & Dhanaraju, 2020).
Potential in Antiulcer Medication
N-phenoxypropylacetamide derivatives, related in structure to this compound, have been synthesized and shown to possess both gastric acid antisecretory and cytoprotective properties. Structure-activity studies identified specific derivatives with significant potential for development and clinical evaluation as antiulcer agents, highlighting the therapeutic versatility of this chemical class (Ueda et al., 1990).
Green Synthesis Approaches
Efforts to develop environmentally friendly synthesis methods for analogues of compounds like this compound have been reported. These approaches aim to minimize environmental impact while producing potential analgesic and antipyretic agents, showcasing the commitment to sustainable pharmaceutical development (Reddy et al., 2014).
Future Directions
properties
IUPAC Name |
N-[5-methyl-2-oxo-1-(3-phenoxypropyl)-3H-indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-14-9-10-18-17(13-14)19(21-15(2)23)20(24)22(18)11-6-12-25-16-7-4-3-5-8-16/h3-5,7-10,13,19H,6,11-12H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZGFQBOVUULRDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=O)C2NC(=O)C)CCCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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